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Introduction
Isopropenyl chloride, systematically known as 2-chloropropene, is an unsaturated

organochlorine compound with the chemical formula C₃H₅Cl. It is a colorless, volatile liquid or

gas at room temperature.[1][2][3][4] As a reactive chemical intermediate, a thorough

understanding of its physical properties is essential for its safe handling, application in chemical

synthesis, and for predicting its behavior in various experimental and industrial settings. This

guide provides a comprehensive overview of the core physical properties of isopropenyl

chloride, methodologies for their determination, and a summary of key data.

Core Physical Properties
The physical characteristics of isopropenyl chloride are dictated by its molecular structure,

which features a carbon-carbon double bond and a chlorine atom attached to the second

carbon. These features result in a moderately polar molecule with specific thermal and optical

properties.

Quantitative Physical Data
A compilation of the key physical properties of isopropenyl chloride is presented in the table

below for easy reference and comparison.
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Physical Property Value Notes References

Molecular Formula C₃H₅Cl [1][5]

Molecular Weight 76.52 g/mol [1][5]

Appearance Colorless gas or liquid At room temperature [1][2][3]

Density 0.899 - 0.91 g/mL at 20-25 °C [1][2][5]

Boiling Point 22.5 - 30 °C at 760 mmHg [1][2][6][7]

Melting Point -138.6 to -137.4 °C [1][2][6]

Refractive Index

(n₂₀/D)
1.394 - 1.3973 at 20 °C [1][6][7]

Solubility in Water
Insoluble or not

miscible
[1][5][6]

Solubility in Organic

Solvents
Soluble

In ether, acetone,

benzene, chloroform
[1]

Vapor Pressure 109 - 828 mmHg at 25 °C [6][7]

Flash Point -20 °C [5][6]

Experimental Protocols for Property Determination
While specific, detailed experimental protocols for isopropenyl chloride are not readily available

in the public domain, the determination of its physical properties follows standard organic

chemistry laboratory procedures. Below are generalized methodologies for the key

experiments.

Workflow for Physical Property Determination
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Experimental Workflow for Physical Property Determination
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Caption: A generalized workflow for the experimental determination of the physical properties of

a liquid organic compound like isopropenyl chloride.

1. Boiling Point Determination: The boiling point of isopropenyl chloride can be determined by

simple or fractional distillation. A small quantity of the purified liquid is heated in a distillation

flask equipped with a thermometer. The temperature at which the liquid and vapor phases are

in equilibrium at a given atmospheric pressure is recorded as the boiling point. For a volatile

compound like isopropenyl chloride, this procedure should be conducted in a well-ventilated

fume hood.
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2. Melting Point Determination: Due to its very low melting point, determining the melting point

of isopropenyl chloride requires a cryostat or a low-temperature thermometer. The substance is

first frozen, and then the temperature at which it transitions from a solid to a liquid is observed.

This is typically done in a capillary tube immersed in a cooling bath.

3. Density Measurement: The density of liquid isopropenyl chloride can be measured using a

pycnometer or a digital density meter. The mass of a known volume of the substance is

determined at a specific temperature, typically 20°C or 25°C. The density is then calculated by

dividing the mass by the volume.

4. Refractive Index Measurement: The refractive index, a measure of how light propagates

through the substance, is determined using a refractometer. A few drops of the liquid are

placed on the prism of the instrument, and the refractive index is read directly from the scale at

a specified temperature and wavelength of light (usually the sodium D-line, 589 nm).

5. Solubility Assessment: The solubility of isopropenyl chloride in water and various organic

solvents is determined by mixing a known amount of the compound with the solvent and

observing the formation of a single phase or the presence of distinct layers. For quantitative

measurements, techniques such as titration or spectroscopy can be employed to determine the

concentration of the dissolved substance.

Logical Relationships of Physical Properties
The physical properties of isopropenyl chloride are interconnected and influenced by its

molecular structure. The following diagram illustrates these relationships.
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Interrelation of Physical Properties of Isopropenyl Chloride

Molecular Structure
(C3H5Cl, C=C double bond, Cl atom)
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Caption: A diagram illustrating the influence of molecular structure on the key physical

properties of isopropenyl chloride.

The presence of the chlorine atom introduces polarity and a dipole moment to the molecule,

leading to dipole-dipole interactions in addition to the van der Waals forces present in all

molecules. These intermolecular forces, along with the molecular weight, are the primary

determinants of the boiling and melting points. The polarity of the molecule also governs its

solubility, making it miscible with many organic solvents but not with water. The density is

largely a function of the molecular weight and how the molecules pack in the liquid state. The

refractive index is related to the electronic structure of the molecule.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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